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Introduction

J-104129 is a potent and highly selective antagonist of the muscarinic M3 receptor,
demonstrating significantly lower affinity for the M2 receptor subtype.[1] This selectivity makes
it a valuable pharmacological tool for investigating the role of M3 receptors in mediating airway
smooth muscle (ASM) contraction and for evaluating potential therapeutic agents targeting
bronchoconstriction. In the airways, acetylcholine released from parasympathetic nerves acts
on M3 receptors on ASM cells, triggering a signaling cascade that leads to muscle contraction
and airway narrowing.[2][3][4] By selectively blocking these receptors, J-104129 can effectively
inhibit acetylcholine-induced bronchoconstriction.[1]

These application notes provide detailed protocols for utilizing J-104129 in common ex Vivo
and in vitro models of airway smooth muscle contraction, along with relevant quantitative data
and a diagram of the underlying signaling pathway.
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The following table summarizes the quantitative data for J-104129, highlighting its potency and

selectivity for the muscarinic M3 receptor.

Parameter Species/Tissue Value Reference
Ki (M3 Receptor) Human (recombinant) 4.2 nM [1]
Ki (M2 Receptor) Human (recombinant) 490 nM [1]
Selectivity (M2/M3) ~120-fold [1]
KB (ACh-induced

) Isolated Rat Trachea 3.3nM [1]
contraction)
ED50 (ACh-induced Rat (in vivo, oral

0.58 mg/kg [11[5]

bronchoconstriction)

admin.)

Signaling Pathways
Muscarinic M3 Receptor Signaling in Airway Smooth
Muscle Contraction

The binding of acetylcholine (ACh) to the M3 muscarinic receptor on airway smooth muscle

cells initiates a well-defined signaling cascade, leading to muscle contraction. This process is

primarily mediated through the Gq protein pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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